Cas no 162753-53-9 (2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI))

2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) structure
162753-53-9 structure
Product Name:2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
CAS No:162753-53-9
MF:C6H9NO2S
MW:159.206160306931
CID:110045
PubChem ID:45086156
Update Time:2025-04-18

2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-acetyl-4-mercapto-, (S)- (9CI)
    • 162753-53-9
    • (S)-1-Acetyl-4-mercaptopyrrolidin-2-one
    • 2-Pyrrolidinone, 1-acetyl-4-mercapto-, (S)- (9CI)
    • Inchi: 1S/C6H9NO2S/c1-4(8)7-3-5(10)2-6(7)9/h5,10H,2-3H2,1H3/t5-/m0/s1
    • InChI Key: GVOBHRGIDFSZDF-YFKPBYRVSA-N
    • SMILES: S[C@H]1CC(N(C(C)=O)C1)=O

Computed Properties

  • Exact Mass: 159.03547
  • Monoisotopic Mass: 159.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • PSA: 37.38
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